![molecular formula C30H17Cl B1595174 2-Chloro-9,10-bis(phenylethynyl)anthracene CAS No. 41105-36-6](/img/structure/B1595174.png)
2-Chloro-9,10-bis(phenylethynyl)anthracene
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Description
2-Chloro-9,10-bis(phenylethynyl)anthracene, also known as 2-Chloro-BPEA, is a fluorescent dye used in lightsticks . It emits green light, used in 12-hour low-intensity Cyalume sticks . It has the empirical formula C30H17Cl .
Synthesis Analysis
The synthesis of this compound and its derivatives can be achieved by the Suzuki/Sonogashira cross-coupling reactions .Molecular Structure Analysis
The molecular formula of this compound is C30H17Cl . It has an average mass of 412.909 Da and a monoisotopic mass of 412.101868 Da .Physical And Chemical Properties Analysis
This compound has a melting point of 224-226 °C (lit.) . Despite similar optical properties in solution, different molecules exhibit vastly different properties in thin films .Mechanism of Action
Future Directions
The green glowstick dye 9,10-bis(phenylethynyl)anthracene (BPEA) and its derivatives, including 2-Chloro-9,10-bis(phenylethynyl)anthracene, have shown great promise in solution-based UC applications . Due to favorable band alignment of the perovskite and energy levels, it is conceivable that a wide variety of BPEA derivatives could be compatible with the perovskite-based UC system .
Properties
41105-36-6 | |
Molecular Formula |
C30H17Cl |
Molecular Weight |
412.9 g/mol |
IUPAC Name |
2-chloro-9,10-bis(2-phenylethynyl)anthracene |
InChI |
InChI=1S/C30H17Cl/c31-24-17-20-29-27(18-15-22-9-3-1-4-10-22)25-13-7-8-14-26(25)28(30(29)21-24)19-16-23-11-5-2-6-12-23/h1-14,17,20-21H |
InChI Key |
YDYTTZZBQVZTPY-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C#CC2=C3C=CC(=CC3=C(C4=CC=CC=C42)C#CC5=CC=CC=C5)Cl |
Canonical SMILES |
C1=CC=C(C=C1)C#CC2=C3C=CC(=CC3=C(C4=CC=CC=C42)C#CC5=CC=CC=C5)Cl |
41105-36-6 | |
Pictograms |
Irritant |
Origin of Product |
United States |
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